2,6-difluoro-N-(2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)benzenesulfonamide

• IUPAC Name: 2,6-difluoro-N-[2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C15H13F2N3O3S2/c1-9-19-14-10(5-8-24-14)15(21)20(9)7-6-18-25(22,23)13-11(16)3-2-4-12(13)17/h2-5,8,18H,6-7H2,1H3
• InChI Key: NAXIELXABPLYMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CS2)C(=O)N1CCNS(=O)(=O)C3=C(C=CC=C3F)F
• Molecular Formula: C15H13F2N3O3S2
• Molecular Weight: 385.4 g/mol

Description

2,6-difluoro-N-(2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C15H13F2N3O3S2 and its molecular weight is 385.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Structure Studies

• Comprehensive structural studies on sulfamethazine Schiff-base derivatives, including N-(4,6-dimethyl-pyrimidin-2-yl)-4-[(2-hydroxy-benzylidene)-amino]benzenesulfonamide (SMS), have been conducted to understand the molecule's optimized structure, vibrational frequencies, and electronic structures. Such studies are crucial for the development of novel compounds with potential applications in various scientific fields (Mansour & Ghani, 2013).

Antimicrobial Activity

• Arylazopyrazole pyrimidone clubbed heterocyclic compounds have shown promising antimicrobial activity against various bacteria and fungi. These findings suggest potential applications in developing new antimicrobial agents (Sarvaiya, Gulati, & Patel, 2019).

Antitumor and Antibacterial Agents

• Novel carbamothioylamino-benzene-sulfonamide-thiophene-carboxylates and thieno[3,2-d]pyrimidin-2-yl-amino-benzene-sulfonamides have been synthesized and evaluated for their in vitro activity against human tumor cell lines and bacteria. These compounds have shown higher activity against liver, colon, and lung cancer cell lines than doxorubicin, indicating their potential as antitumor and antibacterial agents (Hafez, Alsalamah, & El-Gazzar, 2017).

Cyclin-dependent Kinase 2 Inhibitors

• Pyrimidine-benzenesulfonamide derivatives have been identified as potential cyclin-dependent kinase 2 inhibitors based on molecular docking simulation studies. These derivatives were synthesized and evaluated for their anti-proliferative activity against cultured human Hela cell line, highlighting their potential in cancer therapy (Fathalla, Ismail, Anwar, Abouzid, & Ramadan, 2012).

Hyperpolarizability and Electro-Optical Properties

• The first hyperpolarizability of sulfonamide amphiphiles has been evaluated, revealing significant insights into their potential applications in nonlinear optics and the development of novel electro-optical materials (Kucharski, Janik, & Kaatz, 1999).